Cas no 2228818-89-9 (1-amino-3-(ethylsulfanyl)propan-2-one)

• Product Name: 1-amino-3-(ethylsulfanyl)propan-2-one
• CAS No: 2228818-89-9
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• CID: 6574780
• PubChem ID: 165898300
• Update Time: 2025-08-04

1-amino-3-(ethylsulfanyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(ethylsulfanyl)propan-2-one
• 2228818-89-9
• EN300-1786139

• Inchi： 1S/C5H11NOS/c1-2-8-4-5(7)3-6/h2-4,6H2,1H3
• InChI Key： JLQXOXHPJRBJBB-UHFFFAOYSA-N
• SMILES： S(CC)CC(CN)=O

Computed Properties

• Exact Mass: 133.05613515g/mol
• Monoisotopic Mass: 133.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.4Ų

Additional information on 1-amino-3-(ethylsulfanyl)propan-2-one

Research Brief on 1-amino-3-(ethylsulfanyl)propan-2-one (CAS: 2228818-89-9): Recent Advances and Applications

The compound 1-amino-3-(ethylsulfanyl)propan-2-one (CAS: 2228818-89-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a building block for more complex bioactive molecules. The presence of both amino and ethylsulfanyl groups in its structure makes it a versatile intermediate for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-amino-3-(ethylsulfanyl)propan-2-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using catalytic hydrogenation under mild conditions. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional synthetic approaches. The study highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in drug formulations.

In terms of biological activity, preliminary in vitro studies have shown that 1-amino-3-(ethylsulfanyl)propan-2-one exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been observed to interfere with the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another promising avenue of research involves the use of 1-amino-3-(ethylsulfanyl)propan-2-one as a precursor for the synthesis of more complex molecules. Recent work has explored its incorporation into peptide-based therapeutics, where its unique chemical properties can enhance the stability and bioavailability of the resulting compounds. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful conjugation of this molecule with a known anticancer peptide, resulting in improved tumor-targeting efficiency.

Despite these advances, challenges remain in the full characterization of 1-amino-3-(ethylsulfanyl)propan-2-one's biological profile. Current research is focused on elucidating its metabolic pathways and potential toxicity, which are crucial for its development as a pharmaceutical agent. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, with several patents already filed for novel applications of this compound.

In conclusion, 1-amino-3-(ethylsulfanyl)propan-2-one (CAS: 2228818-89-9) represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As research continues to uncover its full potential, this compound may soon find applications in various therapeutic areas, from anti-inflammatory drugs to targeted cancer therapies.